Cas no 52531-21-2 (1H-Indole-3-acetic acid, 6-ethyl-)
52531-21-2 structure
Product Name:1H-Indole-3-acetic acid, 6-ethyl-
CAS No:52531-21-2
MF:C12H13NO2
MW:203.237123250961
CID:359407
PubChem ID:44429231
Update Time:2025-04-19
1H-Indole-3-acetic acid, 6-ethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-3-acetic acid, 6-ethyl-
- 2-(6-ethyl-1H-indol-3-yl)acetic acid
- 6-ethyl-1H-Indole-3-acetic acid
- CHEMBL393230
- (6-Ethyl-1H-indol-3-yl)acetic acid
- 52531-21-2
- 6-ethyl-indole-3-acetic acid
- 6-ethylindole-3-acetic acid
- DTXSID70659044
- FT-0748512
-
- Inchi: 1S/C12H13NO2/c1-2-8-3-4-10-9(6-12(14)15)7-13-11(10)5-8/h3-5,7,13H,2,6H2,1H3,(H,14,15)
- InChI Key: OZRYGONJGSBEHD-UHFFFAOYSA-N
- SMILES: OC(CC1=CNC2C=C(CC)C=CC=21)=O
Computed Properties
- Exact Mass: 203.09469
- Monoisotopic Mass: 203.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 53.1Ų
Experimental Properties
- PSA: 53.09
1H-Indole-3-acetic acid, 6-ethyl- Related Literature
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
52531-21-2 (1H-Indole-3-acetic acid, 6-ethyl-) Related Products
- 24420-86-8(Indole-3-Acetic-d2 Acid)
- 54-16-0(2-(5-hydroxy-1H-indol-3-yl)acetic acid)
- 52531-12-1(5-Ethylindole-3-acetic Acid)
- 52531-22-3(2-(4-methyl-1H-indol-3-yl)acetic acid)
- 1912-33-0(Methyl 2-(1H-indol-3-yl)acetate)
- 87-51-4(3-Indoleacetic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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